Cas no 103686-13-1 (2-(3-Propoxyphenyl)ethan-1-amine)

2-(3-Propoxyphenyl)ethan-1-amine is a phenylalkylamine derivative characterized by a propoxy-substituted aromatic ring linked to an ethylamine moiety. This compound is of interest in organic synthesis and pharmaceutical research due to its structural similarity to bioactive phenethylamine derivatives. The propoxy group enhances lipophilicity, potentially improving membrane permeability in biological systems. Its amine functionality allows for further derivatization, making it a versatile intermediate for the development of pharmacologically active compounds. The compound's stability and well-defined chemical properties facilitate its use in controlled synthetic applications. Researchers value it for its potential role in designing novel ligands for receptor studies or as a precursor in medicinal chemistry.

2-(3-Propoxyphenyl)ethan-1-amine structure

103686-13-1 structure

Product Name:2-(3-Propoxyphenyl)ethan-1-amine

CAS No:103686-13-1

MF:C₁₁H₁₇NO

MW:179.258783102036

CID:1138470

PubChem ID:15205618

Update Time:2025-05-28

2-(3-Propoxyphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

- 2-(2-BOC-AMINO)ETHOXY-1-IODO-2-(M-TOLYL)PROPANE
- CTK6E6169
- 2-(3-propoxyphenyl)ethylamine, chloride
- ARONIS023459
- AG-L-52448
- SBB080413
- 2-(3-PROPOXYPHENYL)ETHANAMINE HYDROCHLORIDE
- 2-(3-propyloxyphenyl)ethylamine
- 2-(3-propoxyphenyl)ethan-1-amine
- 2-(3-propoxyphenyl)ethanamine(SALTDATA: HCl)
- 2-(3-propoxyphenyl)ethanamine
- hydrochloride
- AKOS005646818
- 103686-13-1
- DB-363996
- SCHEMBL1047449
- STL068933
- Z600593058
- CDJFWESZVLIVIS-UHFFFAOYSA-N
- G30147
- MFCD08449852
- EN300-113372
- AB01320958-02
- NCGC00325935-01
- 2-(3-Propoxyphenyl)ethan-1-amine
- MDL： MFCD08449852
- Inchi： 1S/C11H17NO/c1-2-8-13-11-5-3-4-10(9-11)6-7-12/h3-5,9H,2,6-8,12H2,1H3
- InChI Key： CDJFWESZVLIVIS-UHFFFAOYSA-N
- SMILES： O(CCC)C1=CC=CC(=C1)CCN

Computed Properties

Exact Mass: 179.13111
Monoisotopic Mass: 179.131014166g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 5
Complexity: 127
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 35.2Å²

Experimental Properties

PSA: 35.25

2-(3-Propoxyphenyl)ethan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B523173-100mg	2-(3-Propoxyphenyl)ethan-1-amine	103686-13-1		100mg	$ 50.00	2022-06-07
TRC	B523173-500mg	2-(3-Propoxyphenyl)ethan-1-amine	103686-13-1		500mg	$ 210.00	2022-06-07
TRC	B523173-1g	2-(3-Propoxyphenyl)ethan-1-amine	103686-13-1		1g	$ 320.00	2022-06-07
Enamine	EN300-113372-0.1g	2-(3-propoxyphenyl)ethan-1-amine	103686-13-1	95.0%	0.1g	$42.0	2025-03-21
Enamine	EN300-113372-0.25g	2-(3-propoxyphenyl)ethan-1-amine	103686-13-1	95.0%	0.25g	$61.0	2025-03-21
Enamine	EN300-113372-0.5g	2-(3-propoxyphenyl)ethan-1-amine	103686-13-1	95.0%	0.5g	$108.0	2025-03-21
Enamine	EN300-113372-1.0g	2-(3-propoxyphenyl)ethan-1-amine	103686-13-1	95.0%	1.0g	$169.0	2025-03-21
Enamine	EN300-113372-2.5g	2-(3-propoxyphenyl)ethan-1-amine	103686-13-1	95.0%	2.5g	$332.0	2025-03-21
Enamine	EN300-113372-5.0g	2-(3-propoxyphenyl)ethan-1-amine	103686-13-1	95.0%	5.0g	$493.0	2025-03-21
Enamine	EN300-113372-10.0g	2-(3-propoxyphenyl)ethan-1-amine	103686-13-1	95.0%	10.0g	$733.0	2025-03-21